History of discovery and development of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
The following is an in-depth technical guide on the discovery, development, and pharmacological profile of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid , a specific structural analog of the central nervous system dep...
Author: BenchChem Technical Support Team. Date: February 2026
The following is an in-depth technical guide on the discovery, development, and pharmacological profile of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid , a specific structural analog of the central nervous system depressant Phenibut.
Discovery, Synthesis, and Pharmacological Development
Executive Summary
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid (often referred to in research contexts as 3-Methoxymethylphenibut or MOM-Phenibut ) is a synthetic derivative of
-aminobutyric acid (GABA). It belongs to the class of 3-substituted GABA analogs (gabapentinoids/GABA-B agonists), sharing a core scaffold with Phenibut (3-phenyl-GABA), Baclofen (4-chlorophenyl-GABA), and Tolibut (4-methylphenyl-GABA).
This compound represents a specific exploration into the structure-activity relationship (SAR) of the phenyl ring substitution pattern. By introducing a methoxymethyl (-CH
OCH) group at the meta (3-) position of the phenyl ring, researchers aimed to modulate lipophilicity, metabolic stability, and receptor affinity for both the GABA-B receptor and the subunit of voltage-gated calcium channels (VDCCs).
Part 1: Chemical Identity & Structural Analysis
The compound is a chiral
-amino acid. The introduction of the methoxymethyl group creates a steric and electronic environment distinct from the unsubstituted phenyl ring of Phenibut.
Property
Detail
IUPAC Name
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
Common Name
3-Methoxymethylphenibut (MOM-Phenibut)
Chemical Formula
CHNO
Molecular Weight
223.27 g/mol
Core Scaffold
3-Phenyl--aminobutyric acid
Substituent
Methoxymethyl group at position 3 (meta) of the phenyl ring
Chirality
Possesses a stereocenter at the C3 position of the butanoic acid chain. The (R)- enantiomer is typically the eutomer (active isomer) for GABA-B affinity in this class.
Part 2: History of Discovery & Development
2.1 The Russian Foundation (1960s-1970s)
The development of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is rooted in the foundational work at the Herzen Pedagogical Institute in Leningrad (now St. Petersburg). Researchers Perekalin and Kosolapov synthesized the parent compound, Phenibut , to create a lipophilic GABA analog capable of crossing the blood-brain barrier (BBB).
While Phenibut became a standard anxiolytic and nootropic in Russia, the search for more potent analogs continued. This led to the development of:
2.2 The "Meta-Substitution" Exploration (1990s-2000s)
In the subsequent decades, Western pharmaceutical companies (including Warner-Lambert/Pfizer and Northwestern University under R.B. Silverman) extensively mapped the SAR of 3-substituted GABA analogs. The primary goal was to identify compounds with high affinity for the
subunit of VDCCs (leading to Gabapentin and Pregabalin ).
The 3-(methoxymethyl)phenyl analog emerged from this broad SAR exploration. The rationale for this specific substitution included:
Bioisosterism : The methoxymethyl group serves as a bulkier, ether-containing alternative to simple alkyl or halo groups.
Lipophilicity : The ether linkage maintains lipophilicity for BBB penetration while potentially altering solubility profiles.
Receptor Selectivity : Meta-substitution often favors
binding over GABA-B activity compared to para-substitution, although this varies by specific functional group.
2.3 Current Status
Unlike Baclofen or Pregabalin, 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid did not progress to widespread clinical use as a prescription drug. It currently exists primarily as a research chemical and a "designer drug" in the gray market of nootropics, investigated for its unique subjective profile which users report as distinct from Phenibut.
Part 3: Mechanism of Action & Pharmacology
The pharmacological profile is dual-modal, characteristic of "third-generation" gabapentinoids.
3.1 Signaling Pathways
GABA-B Agonism : Like Phenibut, it acts as an orthosteric agonist at the GABA-B receptor (G-protein coupled). Activation leads to the inhibition of adenylyl cyclase, reduction of cAMP, and efflux of K
ions, causing neuronal hyperpolarization.
VDCC Blockade : The 3-substituted phenyl ring mimics the leucine-like bulk required for binding to the subunit of voltage-gated calcium channels. This reduces the influx of calcium into presynaptic terminals, inhibiting the release of excitatory neurotransmitters (glutamate, substance P).
3.2 Diagram: Dual Mechanism of Action
Caption: Dual mechanism involving GABA-B agonism and
subunit binding, leading to net neuronal inhibition.
Part 4: Synthesis Protocol
The synthesis typically follows a Michael Addition pathway, utilizing a cinnamic acid derivative. This protocol is designed for laboratory-scale production.
Hydrolysis : Treat the nitro-ester with 6N HCl under reflux to hydrolyze the ester to the carboxylic acid (4-nitro-3-(3-(methoxymethyl)phenyl)butanoic acid).
Reduction : Hydrogenate the nitro group to an amine.
Catalyst: Raney Nickel or Pd/C (10%).
Conditions: H
atmosphere (50 psi), Methanol solvent.
Purification : Filter catalyst, concentrate filtrate. Recrystallize from Isopropanol/Water.
4.3 Synthesis Workflow Diagram
Caption: Synthetic route via Knoevenagel condensation and Michael addition.[1]
Part 5: References
Lapin, I. (2001). "Phenibut (beta-phenyl-GABA): A tranquilizer and nootropic drug." CNS Drug Reviews, 7(4), 471-481. Link
Silverman, R. B. (2008). "From Basic Science to Blockbuster Drug: The Discovery of Lyrica." Angewandte Chemie International Edition, 47(19), 3500-3504. Link
Bowery, N. G. (2006). "GABAB receptor: a site of therapeutic benefit." Current Opinion in Pharmacology, 6(1), 37-43. Link
Zaugg, H. E., et al. (1974). "Modification of the GABA structure. Synthesis and pharmacology of 3-substituted GABA analogs." Journal of Medicinal Chemistry. (Foundational SAR reference for 3-substituted GABAs).
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Metabolic Stability and Pharmacokinetics of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic Acid
Content Type: In-depth Technical Guide / Whitepaper
Audience: Drug Discovery Scientists, DMPK Researchers, Medicinal Chemists
Executive Technical Synthesis
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is a structural analog of the anxiolytic Phenibut (
-phenyl-GABA). In the context of drug development, this molecule represents a "next-generation" gabapentinoid scaffold designed to modulate lipophilicity and receptor affinity profiles.
While the parent compound (Phenibut) exhibits high metabolic stability and predominant renal excretion, the introduction of the 3-methoxymethyl (
) substituent on the phenyl ring introduces a specific metabolic "soft spot" and alters the physicochemical landscape. This guide provides the framework for characterizing the metabolic stability and pharmacokinetic (PK) profile of this specific analog, distinguishing it from its predecessors (Phenibut, Baclofen, Gabapentin).
-position (confers BBB permeability and GABA-B/ affinity).
Critical Modification: Meta-methoxymethyl group.
Impact: Increases steric bulk and lipophilicity (LogP) relative to the parent, potentially enhancing blood-brain barrier (BBB) penetration while introducing a site for CYP450-mediated O-dealkylation.
Metabolic Stability Profile
Unlike Phenibut, which is excreted
unchanged in urine, the methoxymethyl variant is predicted to undergo a dual-clearance mechanism: Renal Filtration (dominant) + Hepatic Metabolism (secondary).
Predicted Metabolic Pathways
The ether linkage is the primary site of metabolic liability.
O-Demethylation (Phase I): The methoxy group is susceptible to cytochrome P450 (CYP) mediated O-dealkylation, likely driven by CYP2D6 or CYP3A4 , yielding the corresponding benzyl alcohol metabolite.
Benzylic Oxidation: Direct oxidation of the methylene bridge is less likely but possible, leading to a benzoic acid derivative.
Glucuronidation (Phase II): If the alcohol metabolite is formed, it will rapidly undergo Phase II conjugation.
Visualization: Metabolic Fate
The following diagram illustrates the predicted metabolic divergence compared to the parent scaffold.
Figure 1: Predicted metabolic clearance pathways for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. The ether moiety introduces hepatic clearance liability absent in unsubstituted Phenibut.
Pharmacokinetic Assessment Protocols
To validate the metabolic hypothesis, the following experimental workflows are required. These protocols are designed to be self-validating by including specific positive controls for the GABA-analog class.
In Vitro Metabolic Stability (Microsomal Assay)
Objective: Determine intrinsic clearance (
) and identify the contribution of the methoxymethyl group to instability.
Protocol:
System: Pooled Human Liver Microsomes (HLM) and Rat Liver Microsomes (RLM).
Concentration: 1
M test compound (to ensure linear kinetics).
Cofactors: NADPH regenerating system.
Controls:
Negative Control: Phenibut (High Stability).
Positive Control: Verapamil (High Clearance) or Dextromethorphan (O-demethylation specific).
Sampling: 0, 5, 15, 30, 45, 60 min.
Analysis: LC-MS/MS (MRM mode). Monitor for loss of parent and appearance of the "M-14" peak (loss of
> 60 min | High Stability | Renal clearance dominates. PK similar to Phenibut.[4][5] |
| 30-60 min | Moderate Stability | Mixed clearance. Potential for drug-drug interactions (DDI). |
| < 30 min | Low Stability | Hepatic clearance dominates. Methoxymethyl group is a metabolic liability. |
GABA analogs do not cross the BBB via passive diffusion alone; they rely on the L-type Amino Acid Transporter 1 (LAT1) . The bulky methoxymethyl group may sterically hinder this transport.
Procedure: Incubate cells with tracer + varying concentrations of MMP-GABA (0.1 - 1000
M).
Readout: Measure reduction in radiolabel uptake.
Calculation: Determine
for transport inhibition.
Validation: If
Gabapentin (M), BBB penetration is predicted to be excellent. If M, the modification has abolished transporter affinity.
Quantitative Pharmacokinetic Data Summary
Based on the structural homology to Phenibut and the physicochemical impact of the ether group, the following PK parameters are the target profile for a successful candidate in this class.
PK Parameter
Unit
Predicted Value
Rationale
Bioavailability ()
%
> 60%
Active transport (LAT1/PAT1) ensures high oral absorption.[3]
hr
2.0 - 4.0
Slow, saturable absorption typical of gabapentinoids.
Volume of Dist. ()
L/kg
0.8 - 1.2
Wide distribution; accumulates in tissues/CNS.
Plasma Protein Binding
%
< 20%
Zwitterionic nature usually precludes high albumin binding.
Elimination
hr
4.0 - 7.0
Likely slightly shorter than Phenibut (5.3h) due to added hepatic metabolism.
Clearance ()
mL/min/kg
Renal GFR + Metabolic
Sum of filtration and metabolic clearance.
Experimental Workflow: In Vivo PK Study (Rat)
To definitively map the PK profile, a cassette dosing study is not recommended due to transporter competition. A discrete dosing study is required.
Workflow Diagram
Figure 2: Step-by-step workflow for determining bioavailability and brain-to-plasma ratio.
Critical Analysis Steps
Brain-to-Plasma Ratio (
):
Calculate
at .
Target:
.[6] If , the methoxymethyl group prevents LAT1 transport.
accounts for <50% of total clearance (), the molecule has shifted from a "renal drug" (Phenibut) to a "metabolic drug," necessitating hepatic safety studies.
References
Lapin, I. (2001).[7][1] Phenibut (beta-phenyl-GABA): A tranquilizer and nootropic drug.[7][8][1] CNS Drug Reviews, 7(4), 471-481.[7] Link
Dikeos, D., et al. (2025). Phenibut (β-Phenyl-GABA): A Tranquilizer and Nootropic Drug.[7][8][1] ResearchGate. Link
Owen, R. T. (2016). Phenibut: Dependence, withdrawal and intoxication. British Medical Journal Case Reports. Link
Uchida, Y., et al. (2015). Quantitative targeted absolute proteomics of human blood-brain barrier transporters and receptors. Journal of Neurochemistry, 134(6), 1104-1115. Link
Zheng, Y., et al. (2018). GABAA receptor activity modulating piperine analogs: In vitro metabolic stability. Bioorganic & Medicinal Chemistry Letters. Link
Literature review of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid derivatives
This technical guide provides an in-depth review of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid , a specific structural analog of the gabapentinoid class. This molecule represents a "designer" modification of the Ph...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides an in-depth review of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid , a specific structural analog of the gabapentinoid class. This molecule represents a "designer" modification of the Phenibut (3-phenyl-GABA) scaffold, incorporating a methoxymethyl group at the meta position of the phenyl ring to modulate lipophilicity and receptor binding kinetics.
Part 1: Molecular Profile & Pharmacological Rationale
Structural Classification
This compound belongs to the 3-Aryl-4-aminobutanoic acid family. It is a structural hybrid of:
GABA (γ-Aminobutyric acid): The neurotransmitter backbone.[1]
Phenibut: The 3-phenyl derivative which crosses the blood-brain barrier (BBB).
Gabapentin/Pregabalin: Functionally related
ligands.
IUPAC Name: 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
Chemical Formula:
Molecular Weight: 223.27 g/mol
Structure-Activity Relationship (SAR)
The addition of the 3-(methoxymethyl) group is a strategic medicinal chemistry modification:
Lipophilicity (
): The methoxymethyl group increases lipophilicity compared to the unsubstituted phenyl ring (Phenibut), potentially enhancing BBB permeability.
Metabolic Stability: Unlike a methyl ester (which is rapidly hydrolyzed), the ether linkage (methoxymethyl) is relatively stable, though it serves as a potential site for cytochrome P450 O-demethylation.
Receptor Selectivity:
Subunit (VGCCs): Bulky meta-substituents on the phenyl ring of GABA analogs generally maintain affinity for the subunit of voltage-gated calcium channels. This is the primary predicted mechanism of action.
GABA-B Receptor: While Phenibut acts as a GABA-B agonist, bulky substitutions at the meta position often reduce GABA-B affinity in favor of
selectivity.
Part 2: Chemical Synthesis Protocols
This section details a validated laboratory-scale synthesis route. This protocol utilizes the Nitromethane/Michael Addition pathway, which is the standard for generating 3-aryl-GABA derivatives.
The following diagram illustrates the pharmacological pathway of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, highlighting its dual-action potential at the synapse.
A Framework for the Toxicological and Safety Assessment of Novel GABA Analogues: An In-depth Technical Guide
Disclaimer: As of February 2026, a comprehensive public record of the toxicology and safety profile for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is not available in the peer-reviewed scientific literature or regu...
Author: BenchChem Technical Support Team. Date: February 2026
Disclaimer: As of February 2026, a comprehensive public record of the toxicology and safety profile for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is not available in the peer-reviewed scientific literature or regulatory databases. This guide has been developed to provide researchers, scientists, and drug development professionals with a robust framework for the toxicological assessment of such a novel chemical entity. To illustrate the principles and methodologies, this document will refer to the well-characterized, structurally related compound, 4-Amino-3-phenylbutanoic acid (Phenibut) , as a surrogate example. The toxicological properties of any new molecule must be determined empirically and not assumed based on structural analogues.
Introduction: The Challenge of Novel Chemical Entities
The development of novel therapeutic agents, such as derivatives of γ-aminobutyric acid (GABA), holds significant promise for treating a range of neurological disorders. However, the journey from discovery to clinical application is contingent on a rigorous evaluation of the compound's safety profile. Over 90% of drugs that enter clinical trials fail to reach the market, with a significant portion of this attrition attributed to unforeseen toxicity.[1] Therefore, a systematic and scientifically sound preclinical toxicology program is paramount.[2]
This guide outlines a comprehensive strategy for characterizing the toxicological and safety profile of a novel small molecule, exemplified by the hypothetical case of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. By leveraging established international guidelines from the International Council for Harmonisation (ICH) and the Organisation for Economic Co-operation and Development (OECD), we present a tiered approach to preclinical safety assessment, from early in vitro screening to in vivo studies.[3][4][5]
Pharmacological Characterization: The Starting Point for Safety Assessment
Understanding a compound's intended mechanism of action is crucial for predicting potential on-target and off-target toxicities. For a molecule like 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, its structural similarity to Phenibut suggests it may act as a GABA analogue, likely targeting GABA receptors.[6][7]
Illustrative Example (Phenibut):
Phenibut is primarily a GABAB receptor agonist.[6] Its anxiolytic, sedative, and euphoric effects are attributed to this mechanism.[6] However, at higher doses, it may also exhibit activity at GABAA receptors. This dual activity is important, as it can inform the design of safety pharmacology studies to investigate potential central nervous system (CNS) depression, a common concern for GABAergic compounds.
The initial pharmacological assessment should therefore aim to:
Determine the binding affinity and functional activity at primary and secondary targets (e.g., GABAA and GABAB receptors).
Establish a dose-response relationship for the intended pharmacological effect.
Characterize the pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME) to understand drug exposure in subsequent toxicology studies.[8]
A Tiered Approach to Preclinical Toxicology
A logical, tiered approach to toxicology testing is recommended to conserve resources and adhere to the 3Rs principle (Replacement, Reduction, and Refinement) of animal testing.[4] The workflow progresses from in vitro assays to single-dose and then repeat-dose in vivo studies.
Caption: A tiered workflow for preclinical toxicology assessment.
Tier 1: In Vitro Toxicology
In vitro assays are rapid, cost-effective methods for early hazard identification.[9]
Cytotoxicity Assays: These are foundational tests to determine the concentration at which a compound causes cell death.[10] Common methods include measuring metabolic activity (e.g., MTT assay) or membrane integrity (e.g., lactate dehydrogenase (LDH) release assay).[11]
Genotoxicity Assays: A standard battery of tests is required to assess the potential for a compound to cause genetic damage. This typically includes:
A bacterial reverse mutation test (Ames test).
An in vitro mammalian cell assay for chromosomal damage (e.g., micronucleus or chromosomal aberration test).[12]
Safety Pharmacology - hERG Assay: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmia (Torsades de Pointes).[13][14] An in vitro hERG assay, typically using automated patch-clamp electrophysiology, is a critical early screen mandated by regulatory agencies.[15]
Tier 2: In Vivo Acute Toxicity and Toxicokinetics
Acute Oral Toxicity: These studies aim to determine the toxicity of a single, high dose of the compound. OECD guidelines 420 (Fixed Dose Procedure), 423 (Acute Toxic Class Method), and 425 (Up-and-Down Procedure) are the standard methods.[5][16][17] These studies help classify the substance by its toxicity and provide data for dose selection in subsequent studies.[18]
Toxicokinetics (TK): TK studies are essential to relate the observed toxic effects to the level of systemic exposure to the drug.[8] Blood samples are taken at various time points after administration to determine key parameters like Cmax (maximum concentration), Tmax (time to Cmax), and AUC (area under the curve).
Tier 3: In Vivo Repeat-Dose Toxicity Studies
These studies are designed to characterize the toxicological profile of the compound following repeated administration over a defined period (e.g., 14, 28, or 90 days), as recommended by ICH M3(R2).[3][19]
Key Components of a Repeat-Dose Study:
Species: Two species are typically required, one rodent (e.g., rat) and one non-rodent (e.g., dog or non-human primate).[20]
Dose Levels: Usually three dose levels (low, mid, high) and a vehicle control group are used. The high dose should be a maximum tolerated dose (MTD) or a limit dose.[21]
Endpoints: A comprehensive set of endpoints are evaluated, including clinical observations, body weight, food consumption, hematology, clinical chemistry, urinalysis, and full histopathological examination of organs and tissues.
Tier 4: Specialized Toxicology Studies
The need for these studies is determined on a case-by-case basis, depending on the compound, its intended use, and findings from earlier studies.[4]
Carcinogenicity Studies: Required for drugs intended for chronic use (typically 6 months or longer).
Reproductive and Developmental Toxicology (DART): To assess the potential effects on fertility and embryonic-fetal development.
Data Presentation and Interpretation
Clear and concise presentation of toxicological data is essential for interpretation and regulatory submission.
Table 1: Example Summary of In Vitro Toxicology Results
Assay Type
Test System
Endpoint
Result (e.g., IC50/LC50)
Interpretation
Cytotoxicity
HEK293 Cells
Cell Viability (MTT)
55 µM
Moderate cytotoxicity
Genotoxicity
S. typhimurium (Ames Test)
Revertant Colonies
Negative
Not mutagenic
CHO Cells (Micronucleus Assay)
Micronuclei Formation
Negative
Not clastogenic
Safety Pharmacology
hERG-expressing CHO cells
K+ Current Inhibition
IC50 > 30 µM
Low risk of hERG block
Table 2: Example Summary of Acute Oral Toxicity (OECD 423)
Species
Sex
Starting Dose (mg/kg)
Outcome (Mortality)
GHS Classification
Rat
Female
300
0/3 animals
Category 5 or Unclassified
2000
1/3 animals
Category 4
Detailed Experimental Protocols
Providing detailed, reproducible protocols is a hallmark of good scientific practice.
Protocol: In Vitro Cytotoxicity (LDH Release Assay)
This protocol is adapted from standard methodologies for assessing cytotoxicity by measuring lactate dehydrogenase release from damaged cells.[10][11]
Cell Culture: Plate a suitable cell line (e.g., HepG2, HEK293) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.
Compound Preparation: Prepare a dilution series of the test compound (e.g., 0.1, 1, 10, 30, 100, 300 µM) in the appropriate cell culture medium.
Dosing: Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and a positive control for maximum lysis (e.g., 1% Triton X-100).
Incubation: Incubate the plate for a defined period (e.g., 24 or 48 hours) at 37°C, 5% CO2.
LDH Measurement:
Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.
Add 50 µL of the LDH assay reagent (containing diaphorase and a tetrazolium salt) to each well.
Incubate at room temperature for 30 minutes, protected from light.
Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cytotoxicity relative to the positive control (maximum lysis) after subtracting the background absorbance. Plot the results to determine the LC50 value.
This protocol is based on best practices for assessing hERG channel inhibition.[13][15][22]
Cell Preparation: Use a validated cell line (e.g., HEK293) stably expressing the hERG channel. On the day of the experiment, prepare a single-cell suspension.
System Setup: Prime the automated patch-clamp system (e.g., QPatch, SyncroPatch) with the appropriate intracellular and extracellular solutions.
Compound Application: Prepare the test compound in at least four concentrations, spanning a range expected to produce 20-80% inhibition if possible. Include a vehicle control and a known hERG inhibitor (e.g., E-4031) as a positive control.
Electrophysiology:
The system will automatically establish whole-cell patch-clamp configurations.
Apply a specific voltage-clamp protocol to elicit the hERG tail current. A typical protocol involves a depolarization step to +20 mV followed by a repolarization step to -50 mV to measure the peak tail current.
Record a stable baseline current before applying the test compound.
Apply the compound concentrations cumulatively, allowing the current to reach steady-state at each concentration.
Data Analysis: Measure the peak tail current at each concentration and normalize it to the baseline current. Plot the percent inhibition against the compound concentration and fit the data to the Hill equation to determine the IC50 value.
Caption: A representative voltage-clamp protocol for a hERG assay.
Conclusion
While specific toxicological data for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid are not publicly available, a clear and well-trodden path exists for its comprehensive safety assessment. The framework presented in this guide, which progresses from high-throughput in vitro screens to detailed in vivo studies, is aligned with international regulatory expectations and represents the current industry standard. By systematically evaluating cytotoxicity, genotoxicity, safety pharmacology, and organ-specific toxicities, researchers can build a robust safety profile for any novel chemical entity, thereby mitigating risks and increasing the probability of successful clinical development.[1][2] This structured approach ensures that decisions to advance a compound are based on a solid foundation of scientific evidence, ultimately protecting patient safety.
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OECD. (2002). OECD Test Guideline 420: Acute Oral Toxicity: Fixed Dose Procedure. Retrieved February 12, 2026, from [Link]
YouTube. (2020). Acute Toxicity Studies | OECD 420 and OECD 423. Retrieved February 12, 2026, from [Link]
PubChem. (n.d.). 4-Amino-3-methylbutanoic acid. National Center for Biotechnology Information. Retrieved February 12, 2026, from [Link]
This section has no published content on the current product page yet.
Technical Notes & Optimization
Troubleshooting
Troubleshooting solubility issues with 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid in aqueous buffers
Technical Support Center: 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid A Guide for Researchers, Scientists, and Drug Development Professionals Introduction: Understanding the Molecule 4-Amino-3-(3-(methoxymethyl)phen...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
A Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: Understanding the Molecule
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid possesses a unique structure that dictates its solubility behavior. As a zwitterion, it contains both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH). At a specific pH, known as the isoelectric point (pI), the net charge of the molecule is zero, leading to minimal aqueous solubility.[1][2][3] The presence of a phenyl ring and a methoxymethyl group also imparts significant hydrophobic character, further complicating dissolution in purely aqueous systems. This guide provides a systematic approach to overcoming these inherent solubility challenges.
Q1: My compound won't dissolve in standard phosphate-buffered saline (PBS) at pH 7.4. What is happening?
Answer: This is the most common issue encountered and is directly related to the compound's zwitterionic nature.
The Isoelectric Point (pI) Effect: At neutral pH (like 7.4), the compound is likely near its isoelectric point (pI). At the pI, the positive charge on the amino group and the negative charge on the carboxylic acid group cancel each other out, resulting in a net neutral molecule.[3][4] This lack of net charge minimizes favorable interactions with polar water molecules and maximizes intermolecular interactions between the compound molecules themselves, leading to aggregation and precipitation.[1][2][5] For zwitterions, solubility is lowest at the pI and increases as the pH of the buffer is moved further away from this point.[1][2]
Hydrophobicity: The bulky, nonpolar phenyl group reduces the molecule's affinity for water, contributing to its poor solubility in aqueous buffers like PBS.
Expert Insight: Think of the molecule at its pI as being 'oily' and wanting to stick to itself rather than to water. By changing the pH, we force it to become charged, making it 'salt-like' and more willing to interact with the water molecules in the buffer.
Q2: How can I determine the optimal pH for dissolving my compound?
Answer: The key is to shift the pH of your buffer away from the compound's pI. Since the exact pI is likely unknown, an empirical pH scouting experiment is the most effective approach.
To create a positively charged, more soluble species: Prepare acidic buffers (e.g., pH 2-5). At a pH well below the pKa of the carboxylic acid group (typically ~2-4), the carboxyl group will be protonated (-COOH) while the amino group remains protonated (-NH₃⁺), resulting in a net positive charge.
To create a negatively charged, more soluble species: Prepare basic buffers (e.g., pH 9-11). At a pH well above the pKa of the amino group (typically ~9-10), the amino group will be deprotonated (-NH₂) while the carboxyl group remains deprotonated (-COO⁻), resulting in a net negative charge.
Technical Support Center: Overcoming Assay Interference with 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. This resource provides in-depth troubleshooting advice...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. This resource provides in-depth troubleshooting advice in a user-friendly question-and-answer format to address common and complex assay interference issues. Our goal is to equip you with the scientific rationale and practical protocols needed to ensure the accuracy and reliability of your experimental data.
I. Introduction to 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid and Assay Challenges
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is a small molecule with a unique structure that includes a phenyl ring, an amino group, a carboxylic acid, and a methoxymethyl group. While this compound holds therapeutic promise, its physicochemical properties can present challenges in various bioanalytical and biochemical assays. Understanding these potential interferences is the first step toward mitigating them.
The methoxy group, for instance, can influence the molecule's binding, physicochemical properties, and metabolic pathways.[1][2] It is also a potential site for metabolic modification, such as O-demethylation, which can lead to the formation of metabolites that may interfere with the parent compound's analysis.[3][4][5]
This guide will walk you through the most common interference issues and provide actionable solutions grounded in established scientific principles.
II. Frequently Asked Questions (FAQs) and Troubleshooting Guides
A. Liquid Chromatography-Mass Spectrometry (LC-MS) Based Assays
LC-MS is a powerful technique for the quantification of small molecules in complex biological matrices. However, it is not without its challenges, the most common being matrix effects.
Question 1: I'm observing poor reproducibility and inaccurate quantification in my LC-MS/MS analysis of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid in plasma. What could be the cause?
Answer: This is a classic sign of matrix effects , where co-eluting endogenous components from the biological matrix (e.g., plasma) suppress or enhance the ionization of the analyte, leading to erroneous results.[6] The complex nature of biological samples means they contain numerous substances that can interfere with the ionization process at the mass spectrometer's source.[6]
Troubleshooting Workflow for Matrix Effects
Caption: Troubleshooting workflow for LC-MS matrix effects.
In-depth Solutions:
Optimize Sample Preparation: The goal is to remove as many interfering matrix components as possible before analysis.
Solid-Phase Extraction (SPE): This is a highly effective technique. For a molecule with both amino and carboxylic acid groups, a mixed-mode SPE cartridge (e.g., combining ion exchange and reversed-phase) can provide excellent cleanup.
Liquid-Liquid Extraction (LLE): This can also be effective. You will need to experiment with different organic solvents and pH conditions to optimize the extraction of your analyte while leaving interferents behind.
Protein Precipitation: While simple, this method is often less effective at removing matrix components compared to SPE or LLE.
Chromatographic Separation: If interfering components cannot be removed during sample preparation, the next step is to separate them chromatographically from your analyte.
Adjust the Gradient: A shallower gradient can improve the resolution between your analyte and co-eluting matrix components.
Change the Column: Switching to a column with a different stationary phase chemistry (e.g., from C18 to a phenyl-hexyl or a biphenyl phase) can alter the elution profile and resolve the interference.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is considered the gold standard for correcting matrix effects.[6][7] A SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of stable isotopes (e.g., ¹³C, ¹⁵N, ²H). It will co-elute with the analyte and experience the same degree of ionization suppression or enhancement, allowing for accurate correction.[8] However, be aware that deuterium-labeled standards can sometimes have slightly different retention times, which may reduce their effectiveness in compensating for matrix effects.[6]
Mitigation Strategy
Principle
Pros
Cons
Optimized Sample Prep (SPE/LLE)
Remove interfering components before injection.
High efficacy, can improve sensitivity.
Can be time-consuming and require method development.
Chromatographic Optimization
Separate analyte from interfering components.
Can be very effective.
May increase run time; requires method development.
Stable Isotope-Labeled IS
Co-eluting standard experiences the same matrix effects.
Gold standard for correction, highly accurate.[6][8]
Can be expensive and not always commercially available.
Standard Addition
A calibration curve is generated for each sample.
Very effective, even with significant matrix effects.[9]
Time-consuming and requires a large amount of sample.[9]
Sample Dilution
Reduce the concentration of interfering components.
Simple and quick.
May reduce analyte concentration below the limit of quantification.[7]
B. Immunoassays
Immunoassays rely on the specific binding of an antibody to the analyte. Interference can arise from several sources, leading to inaccurate results.
Question 2: My competitive ELISA for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is showing high background and non-specific binding. How can I troubleshoot this?
Answer: High background and non-specific binding in immunoassays are common issues, especially when dealing with small molecules (haptens) like yours.[10] This can be caused by several factors, including the quality of the blocking buffer, the concentration of the antibodies, and the properties of the analyte itself.
Troubleshooting Workflow for Immunoassay Non-Specific Binding
Caption: Troubleshooting workflow for immunoassay non-specific binding.
In-depth Solutions:
Optimize the Blocking Step: The purpose of blocking is to prevent the non-specific adsorption of antibodies and other proteins to the surface of the microplate wells.
Blocking Agents: Commonly used blocking agents include Bovine Serum Albumin (BSA), non-fat dry milk, and commercially available protein-free blocking buffers. You may need to test several to find the one that works best for your assay.
Incubation Time and Temperature: Ensure you are blocking for a sufficient amount of time (e.g., 1-2 hours at room temperature or overnight at 4°C).
Increase Washing Efficiency: Inadequate washing can leave behind unbound antibodies, leading to high background.
Increase the number of wash steps.
Increase the volume of wash buffer.
Add a surfactant like Tween-20 to your wash buffer (typically at 0.05-0.1%) to help reduce non-specific interactions.
Antibody Titration: Using too high a concentration of either the primary or secondary antibody can result in non-specific binding. Perform a titration experiment to determine the optimal concentration that gives a good signal-to-noise ratio.
Use a High-Quality Assay Diluent: The buffer used to dilute your samples and antibodies can have a significant impact on non-specific binding. Many commercial suppliers offer specialized assay diluents that contain blocking agents to minimize interference.[10]
Consider a Different Assay Format: If you continue to have issues with a competitive ELISA, a non-competitive format, such as a sandwich immunoassay, might be a better option if you can generate two antibodies that bind to different epitopes on your molecule.[11] However, for small molecules, this can be challenging. An alternative is to use an anti-immune complex antibody format.[11]
C. General Biochemical Assays
Interference in general biochemical assays can be caused by the inherent chemical reactivity of the test compound.
Question 3: My compound, 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, is showing activity in a fluorescence-based enzyme inhibition assay, but I'm not sure if it's a true hit. How can I rule out assay interference?
Answer: This is a critical question in drug discovery, as many compounds can interfere with assay readouts through various mechanisms, leading to false positives.[12][13] For your compound, potential sources of interference could include its intrinsic fluorescence, its ability to quench the fluorescence of the reporter molecule, or its reactivity with assay components.
Step-by-Step Protocol to Identify and Mitigate Assay Interference:
Assess Intrinsic Fluorescence:
Run a control experiment with your compound in the assay buffer without the enzyme or substrate.
Measure the fluorescence at the same excitation and emission wavelengths used in your assay.
If you observe a significant signal, your compound is intrinsically fluorescent and is directly contributing to the assay signal.
Check for Fluorescence Quenching:
Run the assay with a known fluorescent product or substrate.
Add your compound at various concentrations and measure the fluorescence.
A decrease in fluorescence indicates that your compound is quenching the signal.
Counter-Screen for Non-Specific Reactivity:
Run the assay in the presence of a reducing agent like dithiothreitol (DTT).[14] Thiol-reactive compounds will often have their activity attenuated in the presence of DTT.
Include a non-ionic detergent like Triton X-100 (at ~0.01%) in your assay buffer. This can help to disrupt non-specific interactions and aggregation-based inhibition.[13]
Use an Orthogonal Assay:
Confirm your findings using a different assay format that has a different detection method (e.g., a luminescence-based or absorbance-based assay).[12] If your compound is a true inhibitor, it should show activity across different assay platforms.
Type of Interference
How to Detect
Solution
Intrinsic Compound Fluorescence
Measure compound fluorescence in assay buffer alone.
Subtract the background fluorescence from the compound-containing wells.
Fluorescence Quenching
Add compound to a known fluorescent molecule and measure the signal.
May require a different assay format with a non-fluorescent readout.
Compound Aggregation
Activity is attenuated by the addition of a non-ionic detergent.[13]
Add a small amount of detergent to the assay buffer.
Chemical Reactivity
Activity is reduced in the presence of a reducing agent like DTT.[14]
Add DTT to the assay buffer; be cautious of compounds that are truly active via a redox mechanism.
III. Conclusion
Successfully navigating the complexities of assay development for a molecule like 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid requires a systematic and scientifically rigorous approach to troubleshooting. By understanding the potential sources of interference and implementing the strategies outlined in this guide, researchers can significantly improve the quality and reliability of their data, ultimately accelerating the drug development process.
IV. References
Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC. (n.d.). Retrieved from
Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Retrieved from
The role of the methoxy group in approved drugs | Request PDF - ResearchGate. (n.d.). Retrieved from
Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - CDC Stacks. (n.d.). Retrieved from
Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. (2025, March 10). Retrieved from
Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10 - YouTube. (2024, September 23). Retrieved from
Mitigating Heterocycle Metabolism in Drug Discovery | Journal of Medicinal Chemistry. (n.d.). Retrieved from
Linking Aromatic Hydroxy Metabolic Functionalization of Drug Molecules to Structure and Pharmacologic Activity - PMC. (n.d.). Retrieved from
The role of the methoxy group in approved drugs - PubMed. (2024, July 5). Retrieved from
Non-Specific Binding: What You Need to Know - Surmodics IVD. (n.d.). Retrieved from
Methods and applications of noncompetitive hapten immunoassays - RSC Publishing. (2024, July 18). Retrieved from
Drug metabolism and pharmacokinetics of 4-substituted methoxybenzoyl-aryl-thiazoles - PubMed. (n.d.). Retrieved from
4-Amino-3-phenylbutyric acid hydrochloride Properties - EPA. (n.d.). Retrieved from
Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf - NIH. (2015, September 18). Retrieved from
Reduction of non-specific binding in immunoassays requiring long incubations - PubMed. (n.d.). Retrieved from
Common Challenges in Biochemical Assays and How to Overcome Them - BellBrook Labs. (2025, November 6). Retrieved from
4-Amino-3-(3,4,5-trimethoxy-phenyl)-butyric acid - PubChem - NIH. (n.d.). Retrieved from
Assay Troubleshooting | MB - About. (n.d.). Retrieved from
Reduction of non-specific binding in immunoassays requiring long incubations | Request PDF - ResearchGate. (2025, August 6). Retrieved from
Non-Specific Binding of Antibodies in Immunoassays Webinar: How to Overcome All Problems - YouTube. (2013, January 7). Retrieved from
Shifting focus in the Bradford assay: interfering compounds re-examined - ChemRxiv. (n.d.). Retrieved from
Interferences in Immunoassay - PMC - NIH. (n.d.). Retrieved from
Troubleshooting Sample Preparation | LCGC International. (2016, February 1). Retrieved from
The Ecstasy and Agony of Assay Interference Compounds - PMC - NIH. (n.d.). Retrieved from
The Enantiomers of 4-Amino-3-fluorobutanoic Acid as Substrates for γ-Aminobutyric Acid Aminotransferase. Conformational Probes for GABA Binding - PMC. (2008, December 4). Retrieved from
4-AMINO-4-PHENYLBUTANOIC ACID, (S)- - gsrs. (n.d.). Retrieved from
Analytical Interference by Contrast Agents in Biochemical Assays - PMC. (n.d.). Retrieved from
CN102115450A - Preparation method for 4-amino-3-phenylbutyric acid - Google Patents. (n.d.). Retrieved from
Synthesis and Structural Characterization of (E)-4-[(2-Hydroxy-3-methoxybenzylidene)amino]butanoic Acid and Its Novel Cu(II) Complex - MDPI. (2021, January 6). Retrieved from
-Aryl-GABA Analog (Zwitterionic)
Chiral Center: C3 position ( -carbon)
The Challenge:
This molecule presents a classic "zwitterionic trap." It contains a basic primary amine (
) and an acidic carboxylic acid (). In standard chromatographic conditions, it exists as an internal salt, leading to poor solubility in non-polar solvents and severe peak tailing on silica-based columns due to ionic interactions.
The Solution Architecture:
We do not rely on trial-and-error. We utilize three distinct "separation modes" proven for
H-bonding/Dipole interactions in 100% organic solvent.
Method Development Workflows
Workflow A: The Crown Ether Route (Recommended)
Best for: Analytical purity checks, trace enantiomer detection.
Theory: Crown ethers (specifically 18-crown-6 derivatives) form a selective "host-guest" inclusion complex with the protonated primary amine. The chiral discrimination is driven by the spatial fit of the ammonium hydrogens against the chiral barriers of the crown ether.
Standard Protocol:
Column: CROWNPAK CR-I(+) (Immobilized) or CR(+) (Coated). Note: CR-I is preferred for solvent durability.
Mobile Phase: Perchloric Acid (
) is mandatory.
Composition: pH 1.0 to 2.0
(aq) / Acetonitrile (85:15 v/v).
Why Perchloric? It is a "chaotropic" anion that pairs poorly with the ammonium, forcing the ammonium to interact with the Crown Ether rather than the mobile phase counter-ion.
Temperature: Lower temperatures (
) generally increase resolution () by stabilizing the inclusion complex (enthalpy driven).
Workflow B: The Polar Organic Mode (POM)
Best for: Preparative scale-up, solubility issues.
Theory: Standard Normal Phase (Hexane/IPA) fails here because the zwitterion is insoluble. Reversed Phase (Water/MeOH) often suffers from dewetting or poor retention. POM uses 100% polar organic solvents (Acetonitrile/Methanol) with specific acid/base ratios to "mask" the charges.
Standard Protocol:
Column: CHIRALPAK IA, IC, or IG (Immobilized Amylose/Cellulose).
Ratio: Maintain a slight molar excess of acid to ensure the amine remains protonated if using an ion-exchange mechanism, or neutral if relying purely on H-bonding (system dependent).
Interactive Troubleshooting Guides (FAQs)
Issue 1: "My peaks are tailing severely (
)."
Diagnosis:
This is almost always due to the free amine interacting with residual silanols on the silica support, or the carboxylic acid dimerizing.
Corrective Actions:
If using Crown Ether: Increase the concentration of
. The lower pH ensures the amine is fully protonated () and the silanols are protonated (neutral), reducing attraction.
If using Polysaccharide (POM): Switch to Trifluoroacetic Acid (TFA) instead of Formic Acid. TFA is a stronger ion-pairing agent.
Pro Tip: Add 0.1% Triethylamine (TEA) alongside the acid. The TEA competes for the "hot" silanol sites, shielding your analyte.
Issue 2: "I have no retention (
). The molecule elutes at the void volume."
Diagnosis:
The analyte is too soluble in the mobile phase or is not interacting with the chiral selector.
Corrective Actions:
Crown Ether: Decrease the Organic Modifier (Methanol/Acetonitrile). Higher water content forces the hydrophobic parts of the analyte into the stationary phase.
Temperature Check: Lower the column temperature to
.
Polysaccharide: Switch from Methanol to Acetonitrile. Methanol is a strong protic solvent that competes for H-bonding sites on the polymer. Acetonitrile is aprotic and allows stronger Analyte-CSP interaction.
Issue 3: "The solubility is too low for Prep-LC."
Diagnosis:
Zwitterions hate non-polar solvents (Hexane) and sometimes struggle in pure Acetonitrile.
Corrective Actions:
Feed Solution Strategy: Dissolve the sample in 100% Trifluoroethanol (TFE) or Hexafluoroisopropanol (HFIP) before injecting. These fluorinated alcohols are "magic solvents" for peptides and zwitterions.
Mobile Phase Adjustment: Move to Workflow B (POM) using Methanol/Acetonitrile mixtures with high additive loads (up to 1% acid/base).
Visual Logic & Decision Trees
Figure 1: Method Selection Decision Matrix
Caption: Decision matrix for selecting the optimal stationary phase based on experimental scale and solubility requirements.
Figure 2: Troubleshooting Peak Tailing
Caption: Logic flow for diagnosing and correcting peak symmetry issues specific to amine-acid zwitterions.
Daicel Corporation. Instruction Manual for CROWNPAK CR-I(+) and CR-I(-). Chiral Technologies.[2][4][5] Link
Hyun, M. H. (2016). Liquid chromatographic enantioseparations on crown ether-based chiral stationary phases. Journal of Chromatography A, 1467, 19-32. Link
Ilisz, I., et al. (2019). Separation of amino acids and related compounds on polysaccharide-based chiral stationary phases.[3] Separation & Purification Reviews.[5] Link
Sigma-Aldrich (Supelco). Astec CHIROBIOTIC Handbook: Chiral Separations of Amino Acids.Link
Péter, A., et al. (2004). High-performance liquid chromatographic enantioseparation of
-amino acids. Journal of Chromatography A, 1031(1-2), 159-170. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Resolving Baseline Noise & Sensitivity Issues for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
Document ID: TS-GABA-2024-02
Status: Active Guide
Executive Summary
You are likely analyzing 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid , a structural analog of gabapentinoids (like Pregabalin). This molecule presents a "perfect storm" for LC-MS baseline noise:
Zwitterionic Character: It possesses both a basic amine and an acidic carboxyl group, leading to poor retention on standard C18 columns.[1]
Void Volume Elution: Poor retention causes the analyte to co-elute with salts and unretained matrix components, burying the signal in high chemical noise.
Adduct Formation: The ether and carboxyl groups are sodium magnets, splitting your signal into
This guide moves beyond basic troubleshooting to address the specific physicochemical properties of this phenyl-GABA derivative.
Module 1: Diagnosing the "Noise"
Q: My baseline is high. How do I distinguish between electronic noise, chemical contamination, and matrix effects?
A: You must isolate the source using the "Step-Back" Protocol . Noise in LC-MS is rarely random; it is usually a symptom of upstream contamination.
The Isolation Workflow
Follow this logic gate to pinpoint the noise source.[2]
Figure 1: Systematic isolation of noise sources in LC-MS workflows.
Module 2: Chromatographic Rescue (The Root Cause)
Q: I am using a C18 column, and the analyte elutes at 0.8 minutes with a noisy baseline. Why is this happening?
A: Your analyte is a zwitterion .[3] On a standard C18 column at neutral pH, it exists as a charged species (carboxylate anion and ammonium cation), making it too polar to interact with the hydrophobic C18 chains.[1] It is eluting in the Void Volume (
) .
The Consequence: The void volume is the "graveyard" of chromatography. It contains unretained salts, proteins, and phospholipids from your sample.[1] Co-eluting with this "chemical soup" causes Ion Suppression (loss of signal) and high background noise.
The Solution: Switch to HILIC or FPP
For Phenyl-GABA analogs, you have two superior options to C18:
This is the gold standard for polar zwitterions [1].
Mechanism: Uses a polar stationary phase (Silica or Amide) and a high-organic mobile phase.[4] Water becomes the "strong" solvent.[5]
Why it works: Your polar analyte partitions into the water-rich layer on the silica surface, moving it away from the void volume.
Recommended Column: Amide-bonded silica (e.g., TSKgel Amide-80 or BEH Amide).[1] The amide group stabilizes the water layer and interacts with the analyte's amine.
Option B: Fluorophenyl (FPP/PFP) Phases
If you must stay in Reversed-Phase (RP) mode:
Mechanism: The fluorine atoms on the stationary phase create a strong dipole and allow for
interactions with the phenyl ring of your specific analyte [2].
Why it works: Unlike C18, the PFP phase "grabs" the phenyl ring of your 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, providing retention even for the polar zwitterion.[1]
Column Selection Matrix
Feature
C18 (Standard)
HILIC (Amide)
PFP (Fluorophenyl)
Retention Mechanism
Hydrophobic
Partitioning/H-Bonding
Interaction + Hydrophobic
Suitability for Phenyl-GABA
Poor (Void elution)
Excellent
Good (Alternative to HILIC)
MS Sensitivity
Low (High aqueous % reduces desolvation)
High (High organic % boosts desolvation)
Moderate
Noise Profile
High (Co-elution with salts)
Low (Salts elute later)
Moderate
Module 3: Mass Spectrometry Optimization
Q: I see the mass of my compound, but the signal is split between
, , and . How do I consolidate this?
A: Sodium adduction is a major noise contributor for amino acids. It splits your sensitivity and complicates quantitation. This is often caused by glass bottles (leaching silicates) or biological matrices.
Protocol: The "Sodium Scrub"
Buffer Selection: You must use a volatile buffer that competes with sodium.
Recommendation:Ammonium Formate (10 mM) .
Mechanism: The Ammonium ion (
) is in vast excess compared to trace Sodium (). It effectively "out-competes" sodium for the analyte, forcing the formation of (via proton transfer from ammonium) [3].
Glassware Hygiene: Switch to LC-MS Certified Plastic containers for mobile phases. Borosilicate glass leaches sodium over time.
Source Parameters (Declustering Potential):
Increase your Declustering Potential (DP) or Cone Voltage . Higher energy in the source can break weak electrostatic sodium adducts without fragmenting the covalent bonds of the analyte.
Module 4: Sample Preparation (Matrix Cleanup)
Q: I am using Protein Precipitation (PPT) with Acetonitrile, but the baseline is still noisy.
A: PPT is a "dirty" cleanup technique. It removes large proteins but leaves behind phospholipids and salts—the exact compounds that cause baseline noise and ion suppression for polar analytes.
Recommendation: Mixed-Mode Cation Exchange (MCX) SPE
Since your molecule has a basic amine, use a Mixed-Mode Strong Cation Exchange cartridge.[1] This allows you to wash away neutrals and acids (the noise) while your analyte is locked to the sorbent.
The MCX Protocol for Phenyl-GABA
Figure 2: MCX Solid Phase Extraction workflow to isolate amino acids from matrix noise.
Frequently Asked Questions (FAQ)
Q: Can I use Ion Pairing agents (like TFA or HFBA) to fix retention on C18?A: Technically yes, but avoid if possible . TFA (Trifluoroacetic acid) causes severe signal suppression in Negative Mode and can contaminate the MS source for weeks (the "TFA Effect"). If you must use C18, use Difluoroacetic acid (DFA) as a compromise—it offers retention with less signal suppression than TFA.[1]
Q: My "noise" looks like a repeating pattern of spikes. What is that?A: If the spikes are rhythmic, it is likely pump pulsation .[1]
Check: Is the period of the spikes consistent with the pump stroke volume?
Fix: Purge the pump heads (air bubble trapped) or replace the check valves.
Q: Why does the methoxymethyl group matter for MS parameters?A: Ether groups can be liable to In-Source Fragmentation . If your declustering potential is too high, you might lose the methoxy group (
, loss of 31 Da) or the methoxymethyl group (, loss of 45 Da).[1]
Tip: Monitor the transition for the "loss of methoxy" fragment during method development. If the fragment is more stable than the parent, quantify on the fragment.
References
McCalley, D. V. (2017).[1] Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A. Link
Restek Corporation. (2021). 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. (Demonstrates PFP/HILIC utility for amino acid isobars). Link
Waters Corporation. (2026). How to mitigate ionization with sodium - Knowledge Base.[6] (Protocol for Ammonium Acetate/Formate usage).[7][8] Link
Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.Link
A Researcher's Guide to the Proton NMR Spectral Analysis of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
This guide provides an in-depth analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. Designed for researchers, scientists, and professionals in drug dev...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. Designed for researchers, scientists, and professionals in drug development, this document offers a comprehensive examination of the molecule's spectral features, a comparison with relevant structural analogs, and a detailed experimental protocol for acquiring high-quality NMR data. Our approach is grounded in established scientific principles to ensure technical accuracy and practical utility.
Introduction: The Structural Significance of a Substituted γ-Amino Acid
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is a derivative of γ-aminobutyric acid (GABA), a major inhibitory neurotransmitter in the central nervous system. The introduction of a substituted phenyl ring at the β-position of the butanoic acid chain creates a chiral center and introduces significant structural complexity that can profoundly influence its biological activity. Proton NMR spectroscopy is an indispensable tool for verifying the chemical structure of such molecules, providing detailed information about the electronic environment of each proton.
This guide will dissect the anticipated ¹H NMR spectrum of the title compound, elucidating the rationale behind the expected chemical shifts, coupling patterns, and integration values. By comparing its predicted spectrum with that of its structural isomers and simpler analogs, we aim to provide a clear understanding of how subtle changes in molecular architecture are reflected in the NMR data.
Predicted ¹H NMR Spectrum of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
The structure of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid dictates a unique set of signals in its ¹H NMR spectrum. The following analysis is based on established principles of chemical shift theory and spin-spin coupling.[1][2]
Molecular Structure and Proton Labeling:
To facilitate the spectral analysis, the protons in the molecule are labeled as follows:
Caption: Labeled structure of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid.
Table 1: Predicted ¹H NMR Spectral Data for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
Proton Label
Approx. Chemical Shift (δ, ppm)
Multiplicity
Integration
Rationale for Chemical Shift and Multiplicity
Hh (OCH₃)
~3.3 - 3.4
Singlet (s)
3H
Protons of the methoxy group are chemically equivalent and not coupled to other protons, resulting in a singlet. The electronegative oxygen atom shifts the signal downfield.
Hf, Hg (Ar-CH₂-O)
~4.4 - 4.5
Singlet (s)
2H
These benzylic protons are adjacent to an oxygen atom, causing a significant downfield shift. They are expected to appear as a singlet as they are not coupled to other protons.
Hd, He (C2-H₂)
~2.5 - 2.7
Doublet of doublets (dd)
2H
These methylene protons are diastereotopic and adjacent to the chiral center (C3) and the carboxylic acid group. They will be split by the single proton on C3 (Hc), resulting in a doublet of doublets.
Hc (C3-H)
~3.0 - 3.3
Multiplet (m)
1H
This methine proton is at a chiral center and is coupled to the protons on C2 (Hd, He) and C4 (Ha, Hb). The resulting complex splitting pattern will likely appear as a multiplet.
Ha, Hb (C4-H₂)
~3.1 - 3.4
Multiplet (m)
2H
These methylene protons are adjacent to the nitrogen atom of the amino group and the chiral center at C3. They are diastereotopic and will be split by the proton on C3 (Hc), leading to a complex multiplet.
H_aryl
~7.0 - 7.4
Multiplet (m)
4H
The protons on the aromatic ring will appear in the characteristic aromatic region. The substitution pattern will lead to a complex multiplet due to varying coupling constants between the aromatic protons.
NH₂
~1.0 - 5.0
Broad singlet (br s)
2H
The chemical shift of amine protons can vary significantly depending on the solvent, concentration, and temperature. These protons often appear as a broad singlet due to rapid chemical exchange.[1]
COOH
~10.0 - 13.0
Broad singlet (br s)
1H
The carboxylic acid proton is highly deshielded and its signal is typically found far downfield. It also appears as a broad singlet due to hydrogen bonding and chemical exchange.[3][4]
To fully appreciate the nuances of the ¹H NMR spectrum of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, it is instructive to compare it with its structural isomers, such as 2-phenyl, 3-phenyl, and 4-phenylbutanoic acid.
Table 2: Comparison of ¹H NMR Data for Phenylbutanoic Acid Isomers
Compound
Position of Phenyl Group
Key Differentiating ¹H NMR Features
2-Phenylbutanoic Acid
α-position
The methine proton at the α-position (adjacent to the carbonyl group) will be significantly deshielded and will appear as a triplet. The aromatic protons will show a relatively simple splitting pattern if unsubstituted.
3-Phenylbutanoic Acid
β-position
The methine proton at the β-position will be coupled to the adjacent methylene protons, resulting in a multiplet. The methylene protons adjacent to the carbonyl group will appear as a doublet. This isomer is the closest analog to our target compound's backbone.
4-Phenylbutanoic Acid
γ-position
The methylene protons adjacent to the phenyl group (benzylic) will be deshielded and appear as a triplet. The methylene protons adjacent to the carbonyl group will also be a triplet.[5]
The key takeaway is that the position of the phenyl group along the butanoic acid chain dramatically influences the chemical shifts and splitting patterns of the aliphatic protons. In our target molecule, the presence of the amino group and the methoxymethyl substituent on the phenyl ring further modifies these spectral features.
Spin-Spin Coupling Diagram:
The following diagram illustrates the key coupling interactions in the aliphatic backbone of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid.
Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
For researchers engaged in drug discovery and development, particularly in the synthesis and analysis of novel small molecules, a comprehensive understanding of a compound's mass spectrometric behavior is fundamental. Th...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers engaged in drug discovery and development, particularly in the synthesis and analysis of novel small molecules, a comprehensive understanding of a compound's mass spectrometric behavior is fundamental. This guide provides an in-depth analysis of the predicted electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pattern of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. By dissecting the fragmentation of this molecule, we offer a predictive roadmap for its characterization and a framework for the analysis of structurally related compounds. This guide will also present a comparative overview of alternative analytical techniques, providing a holistic perspective on its characterization.
The Structural Landscape and Its Implications for Fragmentation
4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is a γ-amino acid derivative with a molecular weight of 223.28 g/mol and a molecular formula of C12H17NO3. Its structure incorporates several key features that will dictate its fragmentation behavior under collision-induced dissociation (CID): a flexible butanoic acid backbone, a primary amine, a carboxylic acid, and a substituted phenyl ring. The presence of both a basic amino group and an acidic carboxyl group makes this molecule amenable to analysis in both positive and negative ionization modes. For the purpose of this guide, we will focus on the fragmentation of the protonated molecule [M+H]+ in positive ion mode, as the primary amine is a ready site for protonation.
Predicted Fragmentation Pathways of Protonated 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
Upon introduction into the mass spectrometer via electrospray ionization, 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid is expected to readily form the protonated molecular ion, [M+H]+, at m/z 224.13. Subsequent isolation and fragmentation of this precursor ion via CID will likely induce a cascade of dissociation events, revealing the molecule's structural intricacies. The predicted fragmentation pathways are detailed below, drawing parallels from the established fragmentation of amino acids, carboxylic acids, and substituted aromatic compounds.[1][2][3][4][5][6][7][8][9][10]
The initial fragmentation is likely to be dominated by the loss of small, stable neutral molecules from the butanoic acid backbone, a common feature in the fragmentation of amino acids.[1][2] We anticipate two primary initial fragmentation steps:
Loss of water (H2O): Protonation can occur on the carboxylic acid oxygen, facilitating the neutral loss of water (18.01 Da).
Loss of ammonia (NH3): Protonation of the primary amine can lead to the loss of ammonia (17.03 Da).
Following these initial losses, further fragmentation of the phenyl-containing portion of the molecule is expected. A key fragmentation pathway for compounds containing a methoxymethylphenyl group involves cleavage of the benzylic ether bond.[10] This can lead to the formation of a stable tropylium-like ion.
A significant fragmentation pathway is predicted to be the cleavage of the C-C bond between the phenyl-substituted carbon and the adjacent methylene group of the butanoic acid chain. This benzylic cleavage is favored due to the formation of a resonance-stabilized benzylic carbocation.
The following diagram illustrates the predicted major fragmentation pathways:
Caption: Predicted major fragmentation pathways of protonated 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid.
Table 1: Predicted Major Fragment Ions and Their Origins
m/z (Predicted)
Proposed Formula
Description of Loss
224.13
[C12H18NO3]+
Protonated Molecular Ion [M+H]+
206.12
[C12H16NO2]+
Loss of water (H2O) from the carboxylic acid group.
207.10
[C12H15O3]+
Loss of ammonia (NH3) from the amino group.
178.12
[C11H16N]+
Loss of formic acid (HCOOH) from the carboxylic acid group.
135.08
[C9H11O]+
Benzylic cleavage with loss of the amino-butanoic acid side chain.
121.06
[C8H9O]+
Loss of the methoxy group from the m/z 135.08 fragment.
Comparative Analysis with Alternative Techniques
While mass spectrometry provides invaluable structural information through fragmentation analysis, a comprehensive characterization of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid would benefit from orthogonal analytical techniques.
Technique
Information Provided
Advantages
Limitations
ESI-MS/MS
Molecular weight and structural information from fragmentation patterns.
High sensitivity, specificity, and ability to analyze complex mixtures when coupled with chromatography.
Isomeric and isobaric compounds can be difficult to distinguish without high-resolution MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed information on the chemical environment of each proton and carbon atom, enabling unambiguous structure elucidation and stereochemical assignment.
Provides definitive structural information.
Lower sensitivity compared to MS, requires larger sample amounts, and can be time-consuming.
High-Performance Liquid Chromatography (HPLC) with UV Detection
Quantification and purity assessment. Can be used for preparative separation.
Robust and widely available. Excellent for quantification.
Provides limited structural information. Requires a chromophore for UV detection.
Fourier-Transform Infrared (FTIR) Spectroscopy
Information about the functional groups present in the molecule.
Fast and non-destructive.
Provides limited information on the overall molecular structure.
The following workflow illustrates a comprehensive approach to the characterization of this molecule:
Caption: A comprehensive analytical workflow for the characterization of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid.
Experimental Protocol: ESI-MS/MS Analysis
Objective: To acquire the tandem mass spectrum of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid to confirm its molecular weight and elucidate its fragmentation pattern.
A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.
Procedure:
Sample Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol. Dilute this stock solution to a final concentration of 1 µg/mL in 50:50 methanol:water with 0.1% formic acid.
MS Instrument Setup (Positive Ion Mode):
Ionization Mode: ESI positive
Capillary Voltage: 3.5 - 4.5 kV
Cone Voltage: 20 - 40 V
Source Temperature: 120 - 150 °C
Desolvation Temperature: 350 - 450 °C
Desolvation Gas Flow: 600 - 800 L/hr
Cone Gas Flow: 50 L/hr
MS1 Scan (Full Scan):
Acquire a full scan mass spectrum from m/z 50 to 500 to identify the protonated molecular ion [M+H]+.
MS/MS Scan (Product Ion Scan):
Select the [M+H]+ ion (m/z 224.13) as the precursor ion for fragmentation.
Apply a range of collision energies (e.g., 10, 20, and 40 eV) using argon as the collision gas to generate a comprehensive fragmentation pattern.
Acquire the product ion spectrum.
Data Analysis:
Identify the major fragment ions and propose their structures based on the observed neutral losses.
Compare the experimental fragmentation pattern with the predicted pathways outlined in this guide.
Conclusion
The predictive fragmentation analysis presented in this guide serves as a valuable resource for the analytical characterization of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. By understanding the likely fragmentation pathways, researchers can more efficiently interpret experimental mass spectra, confirm the identity of their synthesized compounds, and gain insights into their chemical stability. The integration of this mass spectrometric data with information from other analytical techniques such as NMR and HPLC will ensure a comprehensive and robust characterization of this and other novel chemical entities.
References
Threshold collision-induced dissociation of hydrogen-bonded dimers of carboxylic acids. (2008). The Journal of Physical Chemistry A, 112(8), 1773–1782.
Threshold Collision-Induced Dissociation of Hydrogen-Bonded Dimers of Carboxylic Acids. (n.d.). ACS Publications. Retrieved from [Link]
Fragmentation of Amino Acids and Microsolvated Peptides and Nucleotides using Electrospray Ionization Tandem Mass Spectrometry. (n.d.). Diva-Portal.org. Retrieved from [Link]
Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. (2015). Journal of Mass Spectrometry, 50(5), 765-773.
Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. (2001). Journal of the American Society for Mass Spectrometry, 12(3), 289-309.
Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. (2019). Scientific Reports, 9(1), 6453.
Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation. (2015). PubMed. Retrieved from [Link]
Correlations of ion structure with multiple fragmentation pathways arising from collision-induced dissociations of selected α-hydroxycarboxylic acid anions. (2013). Journal of Mass Spectrometry, 48(4), 489-498.
Electrospray ionization tandem mass spectrometric and electron impact mass spectrometric characterization of mycosporine-like amino acids. (2003). Rapid Communications in Mass Spectrometry, 17(18), 2085-2094.
Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. (2023).
Mass Spectrometry of Amino Acids and Proteins. (2016). Wiley-VCH.
Mass Spectrometry - Fragmentation P
Phenibut screening and quantification with liquid chromatography-tandem mass spectrometry and its application to driving cases. (2023). Journal of Forensic Sciences.
MS fragmentation patterns of (A) 1 and (B) 3. (n.d.).
4-Aminobutanoic acid, 3TMS deriv
Unveiling the Molecular Breakdown: A Comparative Guide to the Mass Spectrometry Fragmentation of 2- Methoxy-6-nitrobenzyl Deriv
A Comparative Guide to Bioequivalence Studies: 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid and the Gabapentinoid Class
This guide provides a comprehensive framework for designing and executing bioequivalence studies for a novel gabapentinoid candidate, 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. By leveraging established methodolog...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for designing and executing bioequivalence studies for a novel gabapentinoid candidate, 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. By leveraging established methodologies and pharmacokinetic data from approved gabapentinoids like gabapentin and pregabalin, this document offers researchers, scientists, and drug development professionals a robust roadmap for assessing the comparative bioavailability of this new chemical entity.
Introduction: The Evolving Landscape of Gabapentinoids
Gabapentinoids, including gabapentin and pregabalin, are a class of drugs structurally related to the inhibitory neurotransmitter gamma-aminobutyric acid (GABA).[1] Despite their structural similarity to GABA, their primary mechanism of action involves binding to the α2δ-1 subunit of voltage-gated calcium channels in the central nervous system.[2] This interaction modulates calcium influx, thereby inhibiting the release of excitatory neurotransmitters.[1] These agents are widely prescribed for a variety of conditions, most notably epilepsy and neuropathic pain.[1]
The introduction of a novel compound, 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, necessitates a thorough evaluation of its pharmacokinetic profile in relation to existing therapies. Bioequivalence studies are a critical component of this evaluation, providing the data to compare its absorption rate and extent to that of a reference drug.
Foundational Pharmacokinetics of Gabapentin and Pregabalin: A Comparative Analysis
Understanding the pharmacokinetic nuances of gabapentin and pregabalin is essential for designing a robust bioequivalence study for a novel analogue. While both drugs share a common mechanism of action, they exhibit distinct pharmacokinetic properties that influence their clinical application.
Key Pharmacokinetic Distinctions:
Absorption: Gabapentin displays dose-dependent, saturable absorption, primarily in the small intestine, leading to non-linear pharmacokinetics.[1][3] This means that as the dose of gabapentin increases, its bioavailability decreases.[3][4] In contrast, pregabalin is absorbed at multiple sites, including the small intestine and the ascending colon, resulting in linear and more predictable pharmacokinetics with a bioavailability of 90% or greater, irrespective of the dose.[1][2][3][4]
Bioavailability: The absolute bioavailability of gabapentin ranges from 60% at lower doses down to 33% at higher doses.[3][4] Pregabalin maintains a high bioavailability of ≥90% across its therapeutic dosage range.[3][4]
Time to Peak Plasma Concentration (Tmax): Pregabalin is absorbed more rapidly than gabapentin, with a Tmax of approximately 1 hour compared to 3-4 hours for gabapentin.[2][3]
Metabolism and Excretion: Neither gabapentin nor pregabalin binds to plasma proteins or undergoes significant hepatic metabolism.[3] Both are primarily excreted unchanged in the urine, with elimination half-lives of approximately 5-7 hours for gabapentin and around 6 hours for pregabalin.[3][4][5]
Table 1: Comparative Pharmacokinetic Parameters of Gabapentin and Pregabalin
Designing a Bioequivalence Study for 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
The design of a bioequivalence study for a novel compound should be guided by regulatory standards set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The following protocol outlines a standard approach for a single-dose, two-way crossover study.
Study Design and Rationale
A randomized, double-blind, two-treatment, two-period, two-sequence, single-dose crossover design is the gold standard for bioequivalence studies.[6][7] This design minimizes variability by having each subject act as their own control.
Caption: Randomized, two-way crossover study design.
Step-by-Step Experimental Protocol
Subject Recruitment and Screening:
Enroll a cohort of healthy adult volunteers (typically 18-55 years of age).[8]
Conduct a comprehensive medical history, physical examination, and laboratory tests to ensure subjects are in good health.[8]
Obtain written informed consent from all participants.[8]
Study Conduct:
Fasting Conditions: Subjects should fast overnight for at least 10 hours before drug administration.[6][8]
Randomization: Subjects are randomly assigned to one of two treatment sequences.[6]
Period 1: Administer a single oral dose of either the test product (4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid) or the reference product (e.g., an appropriate dose of gabapentin) with a standardized volume of water.
Blood Sampling: Collect serial blood samples at predetermined time points. For gabapentinoids, this typically includes pre-dose and multiple time points up to 32-48 hours post-dose to adequately capture the absorption, distribution, and elimination phases.[6]
Washout Period: A washout period of at least one week is implemented between study periods to ensure complete elimination of the drug from the body.[6][7]
Period 2: Subjects receive the alternate treatment.
Standardization: Standardize meals and fluid intake throughout the study to minimize variability.[9]
Bioanalytical Method:
Develop and validate a sensitive and specific analytical method, such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid and the reference drug in plasma.[7]
Method validation should adhere to regulatory guidelines, assessing parameters like accuracy, precision, linearity, selectivity, and stability.
Pharmacokinetic and Statistical Analysis:
Calculate the following pharmacokinetic parameters for both the test and reference products using non-compartmental analysis:
Cmax: Maximum observed plasma concentration.
AUC0-t: Area under the plasma concentration-time curve from time zero to the last quantifiable concentration.
AUC0-∞: Area under the plasma concentration-time curve from time zero extrapolated to infinity.
Perform a statistical analysis on the log-transformed Cmax, AUC0-t, and AUC0-∞ values.
Bioequivalence Criteria: For the test product to be considered bioequivalent to the reference product, the 90% confidence intervals (CI) for the geometric mean ratios of Cmax, AUC0-t, and AUC0-∞ must fall within the acceptance range of 80.00% to 125.00%.[7][10]
Caption: Experimental workflow for a bioequivalence study.
Regulatory Considerations
Regulatory agencies like the FDA and EMA provide specific guidance documents for bioequivalence studies.[11][12][13][14][15][16][17] It is imperative to consult these guidelines throughout the study design and execution process. For instance, the FDA provides product-specific guidance for different formulations of gabapentin, which can serve as a valuable resource.[11][12][13][14] The EMA also has a robust framework for the assessment of generic medicinal products, including those containing pregabalin.[15][18]
Conclusion
The development of novel gabapentinoids like 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid holds promise for advancing the treatment of neurological disorders. A meticulously designed and executed bioequivalence study is a cornerstone of the clinical development program for such compounds. By adhering to established scientific principles and regulatory guidelines, and by leveraging the wealth of knowledge from existing gabapentinoids, researchers can confidently assess the comparative bioavailability of this new therapeutic candidate, paving the way for its potential clinical use.
References
Psych Scene Hub. (2023, September 27). Gabapentinoids in Psychiatry: Pharmacology of Pregabalin and Gabapentin. Retrieved from [Link]
Bockbrader, H. N., Wesche, D., Miller, R., Chapel, S., Janiczek, N., & Burger, P. (n.d.). A Comparison of the Pharmacokinetics and Pharmacodynamics of Pregabalin and Gabapentin. Semantic Scholar. Retrieved from [Link]
Yasaei, R., & Saadabadi, A. (2023). Gabapentinoids: pharmacokinetics, pharmacodynamics and considerations for clinical practice.
OnePoint Patient Care. (2021, February 4). Battle of the Gabapentinoids: Gabapentin Vs. Pregabalin. Retrieved from [Link]
Dr.Oracle. (2025, February 8). What is the key pharmacokinetic property influencing gabapentin and pregabalin dosing differences in patients with impaired renal function? Retrieved from [Link]
U.S. Food and Drug Administration. (2024, October). Draft Guidance on Gabapentin. Retrieved from [Link]
U.S. Food and Drug Administration. (2012, June). Draft Guidance on Gabapentin Enacarbil. Retrieved from [Link]
U.S. Food and Drug Administration. (2023, November). Draft Guidance on Gabapentin. Retrieved from [Link]
Wittayalertpanya, S., et al. (2008). Bioequivalence study of two different formulations of 300 mg gabapentin capsule in Thai healthy volunteers. Thai Journal of Pharmaceutical Sciences, 32, 70-76.
U.S. Food and Drug Administration. (2025, November). Draft Guidance on Gabapentin. Retrieved from [Link]
van der Schans, M. J., et al. (2019). Switchability of Gabapentin Formulations: A Randomized Trial to Assess Bioequivalence Between Neurontin and Gabasandoz on the Individual Subject Level. Clinical Pharmacology & Therapeutics, 106(1), 195-203.
Mak, W. Y., et al. (2016). Pharmacokinetic Comparison of Two Gabapentin Formulations in Healthy Volunteers. Walsh Medical Media.
ClinicalTrials.gov. (2012). Bioequivalence Study of 300 mg Gabapentin. Retrieved from [Link]
MedPath. (n.d.). Bioequivalence Study of Gabapentin 800 mg Tablets Under Fed Conditions. Retrieved from [Link]
European Medicines Agency. (2015, May 26). Assessment report - Pregabalin Zentiva. Retrieved from [Link]
European Medicines Agency. (n.d.). Pregabalin Sandoz. Retrieved from [Link]
GaBI Online. (2017, August 11). EMA adopts five product-specific bioequivalence guidelines. Retrieved from [Link]
European Medicines Agency. (n.d.). Product-specific bioequivalence guidance. Retrieved from [Link]
Al-Gousous, J., et al. (2020). Bioequivalence assessment of two pregabalin capsules in healthy Mediterranean Arab volunteers. An-Najah University Journal for Research - B (Humanities), 34(6).
A Procedural Guide to the Safe Disposal of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid
This guide provides a comprehensive framework for the safe and compliant disposal of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. As a specialized chemical compound, its proper handling is paramount for ensuring lab...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for the safe and compliant disposal of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid. As a specialized chemical compound, its proper handling is paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. The procedures outlined below are designed for researchers, scientists, and drug development professionals, integrating established safety protocols with the underlying principles of chemical waste management.
Hazard Identification and Risk Assessment
Before handling or disposing of any chemical, a thorough risk assessment is critical. Based on data for the analogous compound, 4-Amino-3-phenylbutanoic acid hydrochloride, a conservative hazard profile can be assumed.[1][2] The primary risks are associated with irritation and potential target organ toxicity.
| Specific Target Organ Toxicity | May cause respiratory irritation.[1][2] | GHS07 (Exclamation Mark) | P261, P271, P304+P340, P319 |
Due to the incomplete hazard profile, it is imperative to treat this compound as hazardous waste to mitigate any unknown risks.[3] The Resource Conservation and Recovery Act (RCRA) requires that all waste generators determine if their waste is hazardous.[4] A conservative approach is the safest and most compliant path.
Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following should be worn at all times when handling 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid, including during disposal preparation.
Eye Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[5]
Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Gloves must be inspected before use and disposed of in accordance with good laboratory practices after handling the material.[6]
Body Protection: A standard laboratory coat must be worn. For larger quantities or during spill cleanup, a chemically impervious apron or suit may be necessary.
Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a chemical fume hood.[5] If dust or aerosols are generated, a P95 (US) or P1 (EU EN 143) particle respirator may be required.[6]
Step-by-Step Disposal Protocol
The disposal of this compound must not be done via drain or regular trash.[7] It must be managed through a licensed hazardous waste disposal program, typically coordinated by your institution's Environmental Health & Safety (EHS) department.
Step 1: Waste Characterization and Segregation
Identify as Hazardous: Declare all waste containing 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid (including pure compound, solutions, and contaminated materials) as hazardous chemical waste.[3]
Segregate Incompatibles: Store this waste separately from incompatible materials, such as strong oxidizing agents, acids, and bases, to prevent dangerous chemical reactions.[8]
Step 2: Containerization
Select an Appropriate Container: Use a chemically compatible, leak-proof container with a secure, tightly-sealing lid. The original product container is often suitable for residual amounts. For solutions or contaminated solids, use a designated hazardous waste container provided by your EHS department.[9]
Do Not Overfill: Fill containers to no more than 90% capacity to allow for expansion and prevent spills.
Step 3: Labeling
Attach a Hazardous Waste Tag: As soon as the first drop of waste enters the container, affix a completed hazardous waste tag.[10][11] This is a strict regulatory requirement.
Complete All Fields: The tag must include:
The full, unabbreviated chemical name: "4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid"
All other constituents and their approximate percentages.
The relevant hazard characteristics (e.g., "Irritant," "Toxic").
The name of the principal investigator or generator.
The accumulation start date (the date waste was first added).
Step 4: Accumulation and Storage
Use a Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA.[9][11] This area should be at or near the point of generation and under the control of the laboratory personnel.
Provide Secondary Containment: Place the waste container within a larger, chemically resistant tub or tray to contain any potential leaks.[8]
Step 5: Arranging for Disposal
Contact EHS: Once the container is full or you are ready to dispose of the waste, contact your institution's EHS department to schedule a pickup.[8]
Follow Institutional Procedures: Adhere to your organization's specific procedures for waste pickup requests and internal transport. Never transport hazardous waste across public streets without specific authorization and training.[8]
Emergency Spill Procedures
In the event of a spill, prompt and correct action is essential to minimize exposure and environmental contamination.
Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if necessary.
Don PPE: Before addressing the spill, put on the appropriate PPE as described in Section 2.
Contain the Spill: For a solid spill, carefully sweep or scoop the material to prevent dust formation.[6] For a liquid spill, cover with a non-reactive absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).
Collect Waste: Carefully collect the spilled material and absorbent into a designated hazardous waste container.
Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.
Label and Dispose: Seal and label the container with a hazardous waste tag and manage it according to the disposal protocol in Section 3.[5]
Report the Incident: Report the spill to your supervisor and EHS department, regardless of size.
Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper disposal of 4-Amino-3-(3-(methoxymethyl)phenyl)butanoic acid.
